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Compound of Interest

Compound Name: 6,6-Dimethylfulvene

Cat. No.: B1295306 Get Quote

For immediate release

This technical guide provides a comprehensive overview of 6,6-dimethylfulvene, a key

organic compound with diverse applications in chemical synthesis. Intended for researchers,

scientists, and professionals in drug development, this document details its chemical

properties, synthesis, and reactivity, with a focus on its role in cycloaddition reactions.

Core Chemical Data
6,6-Dimethylfulvene, a substituted fulvene, is a valuable reagent in organic chemistry. Its

fundamental properties are summarized below.
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Property Value Reference

CAS Number 2175-91-9 [1][2][3][4][5][6]

Molecular Formula C₈H₁₀ [1][2][5]

Molecular Weight 106.17 g/mol [1][2][4][5][6]

Boiling Point 76-77 °C at 50 mmHg [1][6]

Melting Point 3 °C [6]

Density 0.881 g/mL at 25 °C [6]

Refractive Index n20/D 1.548 [1][6]

Flash Point 43 °C [1][6]

Storage Temperature -20 °C [6]

Synthesis of 6,6-Dimethylfulvene
The synthesis of fulvenes can be challenging due to their propensity for polymerization and

side reactions. However, several methods have been developed for the synthesis of 6,6-
dimethylfulvene. One common approach is the condensation of cyclopentadiene with

acetone.

Experimental Protocol: Condensation of
Cyclopentadiene and Acetone
This method, a variation of the Thiele synthesis, involves the base-catalyzed reaction of

cyclopentadiene with acetone. While specific conditions can vary, a general procedure is

outlined below. It is important to note that optimizing reaction conditions is crucial for achieving

good yields, as some methods have reported yields as low as 25% for 6,6-dimethylfulvene
under certain conditions.

Materials:

Freshly cracked cyclopentadiene
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Acetone

Secondary amine catalyst (e.g., pyrrolidine)

Methanol

Dichloromethane

Brine

Anhydrous magnesium sulfate

Procedure:

A solution of freshly distilled cyclopentadiene and a slight excess of acetone is prepared in

methanol.

The solution is cooled in an ice bath.

A catalytic amount of a secondary amine, such as pyrrolidine, is added dropwise to the

stirred solution.

The reaction mixture is stirred at room temperature for several hours until the reaction is

complete, as monitored by thin-layer chromatography (TLC).

The reaction mixture is then partitioned between dichloromethane and water.

The organic layer is separated, washed with brine, and dried over anhydrous magnesium

sulfate.

The solvent is removed under reduced pressure, and the crude product is purified by

vacuum distillation to yield 6,6-dimethylfulvene as a yellow oil.

Chemical Reactivity and Applications
6,6-Dimethylfulvene is a versatile building block in organic synthesis, primarily due to its

participation in various cycloaddition reactions. The exocyclic double bond is highly polarizable,
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which imparts a 6π-Hückel aromatic character to the cyclopentadienyl ring in its dipolar

resonance structure. This electronic feature governs its reactivity.

The primary modes of reaction for fulvenes include:

Nucleophilic attack at the exocyclic C-6 carbon.

Electrophilic attack, which preferentially occurs at the C-1 position of the cyclopentadienyl

ring.

Cycloaddition reactions involving the cyclopentadienyl ring system.

Cycloaddition Reactions
6,6-Dimethylfulvene can participate in a variety of cycloaddition reactions, acting as a 2π, 4π,

or 6π component. This reactivity makes it a valuable precursor for the synthesis of complex

polycyclic scaffolds.

One notable reaction is the Diels-Alder cycloaddition with maleic anhydride, which can lead to

both endo and exo adducts.

Caption: Diels-Alder reaction of 6,6-dimethylfulvene with maleic anhydride.

6,6-Dimethylfulvene also reacts with singlet oxygen in a [4+2] cycloaddition, followed by

rearrangement to form an enol lactone.

6,6-Dimethylfulvene + ¹O₂ Peroxide Intermediate[4+2] Cycloaddition Enol LactoneRearrangement

Click to download full resolution via product page

Caption: Reaction of 6,6-dimethylfulvene with singlet oxygen.

Furthermore, 6,6-dimethylfulvene can react as both a 2π and 4π component in cycloadditions

with p-benzoquinone, leading to [2+3] and [4+2] cycloadducts, respectively.

Caption: Cycloaddition of 6,6-dimethylfulvene with p-benzoquinone.
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Other Applications
Beyond cycloadditions, 6,6-dimethylfulvene is employed in the synthesis of ansa-

metallocenes and fulvenols. It also undergoes nucleophilic addition reactions at its exocyclic

double bond. For instance, it reacts with lithium dichloromethide selectively at the exocyclic

double bond.

Conclusion
6,6-Dimethylfulvene is a versatile and highly reactive compound with significant applications

in organic synthesis. Its unique electronic structure allows it to participate in a wide range of

reactions, most notably cycloadditions, making it a valuable tool for the construction of complex

molecular architectures. This guide provides foundational knowledge for researchers looking to

leverage the synthetic potential of this important molecule. Further investigation into its

reactivity is ongoing and promises to uncover new synthetic methodologies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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